2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C19H18N6O2S/c1-11-4-5-15(12(2)6-11)25-18-14(8-22-25)19(21-10-20-18)28-9-17(26)23-16-7-13(3)27-24-16/h4-8,10H,9H2,1-3H3,(H,23,24,26)
• InChI Key: LXKYJRUQCUIKSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC4=NOC(=C4)C)C
• Molecular Formula: C19H18N6O2S
• Molecular Weight: 394.5 g/mol

Description

2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H18N6O2S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide, by virtue of its structural components, is involved in the synthesis of novel heterocyclic compounds. These compounds exhibit a range of biological activities. For instance, the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has been documented. This process involves intramolecular cyclization and subsequent reactions to yield dipolarophiles, which afford the expected new isoxazolines and isoxazoles upon condensation with arylnitrile oxides (Rahmouni et al., 2014).

Antimicrobial Activity

The chemical scaffold of 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide serves as a precursor for synthesizing compounds with significant antimicrobial properties. Research indicates that some derivatives incorporating the antipyrine moiety, related to the core structure of the compound , exhibit antimicrobial activity. These synthesized heterocycles have been evaluated and shown to function as potential antimicrobial agents, thus highlighting their application in developing new therapeutic agents (Bondock et al., 2008).

Antitumor Activity

The structural motif of this compound also facilitates the synthesis of derivatives with antitumor activities. A study demonstrated the synthesis of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives and their evaluation against human breast adenocarcinoma cell lines. Among the derivatives, one exhibited significant activity, showcasing the potential of such compounds in anticancer research (El-Morsy et al., 2017).